(1r,2r)-Pseudoephedrine
Overview
Description
(1R,2R)-pseudoephedrine(1+) is an organic cation obtained by protonation of the secondary amino function of (1R,2R)-pseudoephedrine; major species at pH 7.3. It is an enantiomer of a pseudoephedrine(1+).
Scientific Research Applications
1. Effects on Beta-Adrenergic Receptor Subtypes
Research has shown that ephedrine isomers, including 1r,2r-pseudoephedrine, have direct effects on human beta-adrenergic receptor subtypes. These isomers exhibit varying degrees of potency and agonist activity on different receptor subtypes. For instance, 1r,2r-pseudoephedrine shows specific effects on human beta2-adrenergic receptors, although it is less potent compared to other ephedrine isomers (Vansal & Feller, 1999).
2. Environmental Significance and Degradation
A study examining the environmental risks posed by chiral compounds, such as ephedrine isomers, found that the degradation of these compounds, including 1r,2r-pseudoephedrine, significantly occurs under biotic conditions. The study linked this degradation to the toxicity data obtained by exposing different organisms to each of the isomers, highlighting the environmental significance and potential hazards of these compounds (Rice et al., 2018).
3. Use in Asymmetric Synthesis
Pseudoephedrine, including its isomers like 1r,2r-pseudoephedrine, has been utilized as a practical chiral auxiliary for the synthesis of highly enantiomerically enriched carboxylic acids, alcohols, aldehydes, and ketones. This application capitalizes on the chiral nature of pseudoephedrine, demonstrating its significance in chemical synthesis (Myers et al., 1997).
4. Analytical and Forensic Applications
In forensic science, the stereochemistry of ephedrine and its isomers, including 1r,2r-pseudoephedrine, plays a crucial role. Analytical techniques have been developed for the chiral separation and characterization of these isomers, which are important in drug profiling and understanding synthetic pathways in illicit drug production (Segawa et al., 2020).
5. Renal Excretion Studies
Studies on the renal excretion mechanisms of pseudoephedrine in rats have provided insights into its elimination from the body. These studies help in understanding the pharmacokinetics of pseudoephedrine, including its isomers such as 1r,2r-pseudoephedrine, and their carrier-mediated transport processes in the kidneys (Till & Benet, 1979).
properties
Product Name |
(1r,2r)-Pseudoephedrine |
|---|---|
Molecular Formula |
C10H16NO+ |
Molecular Weight |
166.24 g/mol |
IUPAC Name |
[(1R,2R)-1-hydroxy-1-phenylpropan-2-yl]-methylazanium |
InChI |
InChI=1S/C10H15NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,10-12H,1-2H3/p+1/t8-,10+/m1/s1 |
InChI Key |
KWGRBVOPPLSCSI-SCZZXKLOSA-O |
Isomeric SMILES |
C[C@H]([C@@H](C1=CC=CC=C1)O)[NH2+]C |
SMILES |
CC(C(C1=CC=CC=C1)O)[NH2+]C |
Canonical SMILES |
CC(C(C1=CC=CC=C1)O)[NH2+]C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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